Cas no 883538-73-6 (1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 883538-73-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 4663776
• PubChem ID: 6494331
• Update Time: 2025-06-12

1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• ASINEX-REAG BAS 13174596
• 1-(2-ETHOXY-PHENYL)-5-METHYL-1H-[1,2,3]TRIAZOLE-4-CARBOXYLIC ACID
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-ethoxyphenyl)-5-methyl-
• 883538-73-6
• CS-0313837
• BS-4582
• 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• 1-(2-ethoxyphenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid
• STL139309
• AKOS000301684
• 1-(2-ethoxyphenyl)-5-methyltriazole-4-carboxylic acid
• 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• DTXSID901174988
• CCG-127073
• 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C12H13N3O3/c1-3-18-10-7-5-4-6-9(10)15-8(2)11(12(16)17)13-14-15/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： RWBSJSOLKFXQGX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 476.9±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

Professional Introduction to 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 883538-73-6)

1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid, identified by the CAS number 883538-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid consists of a benzene ring substituted with an ethoxy group at the 2-position and a methyl group at the 5-position of the triazole ring. The carboxylic acid functionality at the 4-position of the triazole ring introduces a polar moiety that can enhance solubility and interact with biological targets. This unique structural arrangement suggests potential interactions with enzymes, receptors, or other biomolecules, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both aromatic and heterocyclic components in 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid makes it an intriguing molecule for further pharmacological studies. Specifically, the ethoxyphenyl moiety may contribute to hydrophobic interactions with biological targets, while the triazole ring provides a scaffold for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The carboxylic acid group can be readily modified to form esters or amides, which are common pharmacophores in many drugs. Additionally, the triazole ring can be functionalized to introduce additional substituents that may enhance binding affinity or selectivity. These features make 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid a versatile starting point for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Triazoles, in particular, have shown promise in various therapeutic areas due to their ability to modulate biological pathways effectively. For instance, derivatives of triazoles have been reported to inhibit enzymes involved in inflammation and cancer progression. Given these findings, it is reasonable to hypothesize that 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid may exhibit similar biological activities. Further investigation is warranted to explore its potential as an anti-inflammatory or anticancer agent.

The synthesis of 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents into the molecule efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid with biological targets. These studies can help identify key binding residues and optimize the compound's structure for improved efficacy. Additionally, virtual screening techniques can be used to identify potential drug-like analogs based on known active compounds.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Factors such as solubility, stability, and metabolic clearance must be evaluated to determine its suitability for therapeutic use. In vitro and in vivo studies can provide valuable data on these properties and help guide further optimization efforts.

One particularly exciting aspect of 1-(2-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid is its potential for mechanism-based drug design. By understanding how this compound interacts with its biological target(s), researchers can design analogs that exhibit enhanced potency or selectivity. This approach has been successfully applied in other areas of drug discovery and holds promise for developing novel therapeutics.

The role of computational tools in modern drug discovery cannot be overstated. Software packages such as Schrödinger's Maestro or MOE (Molecular Operating Environment) allow researchers to perform complex molecular modeling tasks efficiently. These tools can simulate molecular interactions at an atomic level and predict how different compounds will behave in biological systems.

In conclusion, 1-(2-Ethoxyphenyl)-5-methyl-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-Henry-triazolecarbonyl acid (CAS No., 883538 - 73 - 6) is a structurally interesting compound with significant potential as a lead structure for drug development . Its unique combination of aromatic and heterocyclic moieties makes it an attractive candidate for further exploration in pharmaceutical research . With continued investigation , this compound may contribute to the discovery of novel therapeutic agents with broad clinical applications .